Ethyl 2-amino-1H-pyrrole-3-carboxylate
Overview
Description
Ethyl 2-amino-1H-pyrrole-3-carboxylate is a chemical compound with the molecular formula C7H10N2O2 . It belongs to the class of pyrrole derivatives and contains an amino group and a carboxylate group. This compound is used primarily for research purposes and is not intended for pharmaceutical or food applications .
Molecular Structure Analysis
The molecular structure of Ethyl 2-amino-1H-pyrrole-3-carboxylate consists of a pyrrole ring with an amino group (NH2) at position 2 and a carboxylate group (COOEt) at position 3. The ethyl ester group (COOEt) is attached to the nitrogen atom. The compound’s molecular weight is approximately 154.2 g/mol .
Scientific Research Applications
Application in Cancer Research
Field
Cancer Research
Summary of the Application
Ethyl-2-amino-pyrrole-3-carboxylates (EAPCs) have been identified as compounds that provide potent cytotoxic activities against multiple soft tissue cancer cell lines in vitro . They also exhibit potent antiprol
Application in Cancer Research
Summary of the Application
Ethyl-2-amino-pyrrole-3-carboxylates (EAPCs) have been identified as compounds that provide potent cytotoxic activities against multiple soft tissue cancer cell lines in vitro . They also exhibit potent antiproliferative activities against a
Application in Cancer Research
Summary of the Application
Ethyl-2-amino-pyrrole-3-carboxylates (EAPCs) have been identified as compounds that provide potent cytotoxic activities against multiple soft tissue cancer cell lines in vitro . They also exhibit potent antiproliferative activities against a broad
properties
IUPAC Name |
ethyl 2-amino-1H-pyrrole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-2-11-7(10)5-3-4-9-6(5)8/h3-4,9H,2,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKJUSNOUOLSNJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30477766 |
Source
|
| Record name | Ethyl 2-amino-1H-pyrrole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30477766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-1H-pyrrole-3-carboxylate | |
CAS RN |
108290-86-4 |
Source
|
| Record name | Ethyl 2-amino-1H-pyrrole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30477766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-amino-1H-pyrrole-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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